Cas no 1261913-04-5 (4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid)

• Product Name: 4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid
• CAS No: 1261913-04-5
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD18321379
• CID: 2763059
• PubChem ID: 53211653
• Update Time: 2025-04-21

4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID60681399
• AKOS010970939
• 4-(3,4-DIMETHOXYPHENYL)-3-FLUOROBENZOIC ACID
• SCHEMBL2034937
• 1261913-04-5
• 4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid, 95%
• MFCD18321379
• 2-Fluoro-3',4'-dimethoxy[1,1'-biphenyl]-4-carboxylic acid
• 4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid

• MDL： MFCD18321379
• Inchi： 1S/C15H13FO4/c1-19-13-6-4-9(8-14(13)20-2)11-5-3-10(15(17)18)7-12(11)16/h3-8H,1-2H3,(H,17,18)
• InChI Key： MLYKIPNIAZEWNO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 276.07978705Da
• Monoisotopic Mass: 276.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives